N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide

• IUPAC Name: N-[[2-(diethylamino)pyridin-3-yl]methyl]-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide
• InChI: InChI=1S/C15H22N4O3/c1-3-18(4-2)14-12(6-5-7-16-14)10-17-13(20)11-19-8-9-22-15(19)21/h5-7H,3-4,8-11H2,1-2H3,(H,17,20)
• InChI Key: VSKKCYYXDYWTDR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=C(C=CC=N1)CNC(=O)CN2CCOC2=O
• Molecular Formula: C15H22N4O3
• Molecular Weight: 306.36 g/mol

Description

N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide, also known as PNU-282987, is a selective agonist of α7 nicotinic acetylcholine receptors (nAChRs). It was first synthesized by Pfizer in 2000 and has since been used extensively in scientific research to study the function and activity of α7 nAChRs.

Mechanism of Action

N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide binds selectively to α7 nAChRs and activates them, leading to the release of neurotransmitters such as acetylcholine and glutamate. This activation has been shown to improve cognitive function and reduce inflammation in various animal models.
Biochemical and Physiological Effects:
N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide has been shown to have a number of biochemical and physiological effects. In animal models, it has been shown to improve cognitive function, reduce inflammation, and protect against neurodegeneration. It has also been shown to have potential therapeutic applications in the treatment of various diseases, including Alzheimer's disease, schizophrenia, and inflammatory bowel disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide is its high selectivity for α7 nAChRs, which allows for precise targeting of these receptors in laboratory experiments. However, one limitation is its relatively short half-life, which can make it difficult to maintain consistent levels of the compound in animal models over extended periods of time.

Future Directions

There are several potential future directions for research involving N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide. These include further studies of its therapeutic potential in the treatment of various diseases, as well as investigations into its effects on other physiological processes beyond cognitive function and inflammation. Additionally, there is potential for the development of new and more effective compounds based on the structure of N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide.

Synthesis Methods

The synthesis of N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide involves several steps, including the condensation of 2-(2-oxo-1,3-oxazolidin-3-yl)acetic acid with 2-bromoethyl N,N-diethylaminoacetate, followed by reduction of the resulting intermediate with lithium aluminum hydride. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

N-{[2-(diethylamino)-3-pyridinyl]methyl}-2-(2-oxo-1,3-oxazolidin-3-yl)acetamide has been used extensively in scientific research to study the function and activity of α7 nAChRs. These receptors are found in various regions of the brain and are involved in a wide range of physiological processes, including learning and memory, attention, and inflammation.